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Compound of Interest

Compound Name: 2-(Oxiran-2-yl)furan

Cat. No.: B3050630

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 2-(Oxiran-2-
yl)furan (CAS No. 2745-17-7). The following protocols are designed to ensure the safe use of
this compound in a laboratory setting, from initial handling to final disposal. Due to the limited
availability of detailed toxicological data for this specific compound, a cautious approach is
recommended, drawing upon safety protocols for structurally related furan and epoxide-
containing compounds.

Hazard Identification and Personal Protective
Equipment (PPE)

2-(Oxiran-2-yl)furan is classified with the following hazards according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS)[1][2]:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]
 Skin Irritation (Category 2): Causes skin irritation.[2]
o Serious Eye Irritation (Category 2): Causes serious eye irritation.[2]

Given these hazards, the following personal protective equipment is mandatory when handling
2-(Oxiran-2-yl)furan.
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PPE Category Specification

Chemical-resistant gloves (e.g., Nitrile,
) Neoprene). Inspect gloves for integrity before
Hand Protection _
each use. For prolonged contact, consider

double-gloving.

Chemical splash goggles that meet ANSI Z87.1
) standards. A face shield should be worn in
Eye Protection N _ o
addition to goggles when there is a significant

risk of splashing.

A flame-retardant laboratory coat. For larger
quantities or procedures with a high risk of

Skin and Body splashing, a chemical-resistant apron over the
lab coat is recommended. Full-length pants and

closed-toe shoes are required.

All handling of 2-(Oxiran-2-yl)furan should be

conducted in a certified chemical fume hood to
Respiratory avoid inhalation of vapors. If a fume hood is not

available, a NIOSH-approved respirator with an

organic vapor cartridge is required.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling 2-(Oxiran-2-yl)furan in a research
environment.

» Preparation and Pre-Handling Check:
o Ensure a certified chemical fume hood is operational.
o Verify that an eyewash station and safety shower are accessible and unobstructed.

o Assemble all necessary equipment and reagents before retrieving the 2-(Oxiran-2-
yl)furan.

o Don all required personal protective equipment as outlined in the table above.
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e Handling and Use:

o Conduct all transfers and manipulations of 2-(Oxiran-2-yl)furan inside the chemical fume
hood.

o Use compatible labware (e.g., glass, stainless steel) to avoid reactions with the container.

o Dispense the chemical carefully to avoid splashing. Use a properly calibrated pipette or
syringe for liquid transfers.

o Keep the container of 2-(Oxiran-2-yl)furan tightly sealed when not in use to minimize the

release of vapors.
o Post-Handling and Decontamination:

o Decontaminate all surfaces and equipment that may have come into contact with 2-
(Oxiran-2-yl)furan using a suitable solvent (e.g., isopropanol, ethanol) followed by a soap
and water wash.

o Remove and dispose of contaminated gloves and any other disposable PPE in a
designated hazardous waste container.

o Wash hands thoroughly with soap and water after removing gloves.
Disposal Plan
All waste containing 2-(Oxiran-2-yl)furan must be treated as hazardous waste.

o Liquid Waste: Collect all liquid waste containing 2-(Oxiran-2-yl)furan in a clearly labeled,
sealed, and compatible hazardous waste container.

¢ Solid Waste: Contaminated solid waste, including gloves, pipette tips, and paper towels,
should be placed in a designated, sealed hazardous waste bag or container.

o Disposal: All hazardous waste must be disposed of through your institution's Environmental
Health and Safety (EHS) department in accordance with local, state, and federal regulations.
Do not dispose of 2-(Oxiran-2-yl)furan down the drain.
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Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

¢ Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one to two glasses of water. Seek immediate medical attention.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
Personal Protective Equipment (PPE) when handling 2-(Oxiran-2-yl)furan.
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PPE Selection Workflow for 2-(Oxiran-2-yl)furan

Start: Assess Task

Is the task performed
in a chemical fume hood?

Wear NIOSH-approved respirator
with organic vapor cartridge

Is there a risk of splashing?

Wear face shield
in addition to goggles

Standard ventilation is sufficient

Single pair of chemical-resistant

Consider double-gloving gloves is sufficient

Mandatory Base PPE:
- Chemical-resistant gloves
- Chemical splash goggles
- Lab coat

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-(Oxiran-2-yl)furan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3050630#personal-protective-equipment-for-
handling-2-oxiran-2-yl-furan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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